Cas no 868-47-3 (Ethyl 2-Cyano-4-methylpent-2-enoate)

Ethyl 2-Cyano-4-methylpent-2-enoate is a versatile α,β-unsaturated ester with a cyano functional group, widely used in organic synthesis and pharmaceutical intermediates. Its conjugated system and electron-withdrawing cyano group make it a valuable building block for Michael additions, cyclizations, and other nucleophilic reactions. The compound's structural features enhance reactivity while maintaining stability under standard conditions. It is particularly useful in the synthesis of heterocyclic compounds and fine chemicals. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in various reaction conditions. This compound is favored for its balance of reactivity and selectivity in complex synthetic pathways.

Ethyl 2-Cyano-4-methylpent-2-enoate structure

868-47-3 structure

Product Name:Ethyl 2-Cyano-4-methylpent-2-enoate

CAS No:868-47-3

MF:C₉H₁₃NO₂

MW:167.205022573471

CID:582518

PubChem ID:54168338

Update Time:2025-06-08

Ethyl 2-Cyano-4-methylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

- 2-Pentenoic acid, 2-cyano-4-methyl-, ethyl ester
- ethyl 2-cyano-4-methylpent-2-enoate
- 868-47-3
- OTFZWJLWGXADAJ-UHFFFAOYSA-N
- ethyl 2-cyano-4-methyl-pent-2-enoate
- 2-Pentenoic acid, 2-cyano-4-methyl-, ethyl ester, (E)-
- Ethyl 2-Cyano-4-methylpent-2-enoate
- Inchi： 1S/C9H13NO2/c1-4-12-9(11)8(6-10)5-7(2)3/h5,7H,4H2,1-3H3
- InChI Key： OTFZWJLWGXADAJ-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C#N)=CC(C)C)=O

Computed Properties

Exact Mass: 167.095
Monoisotopic Mass: 167.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 50.1A^2

Experimental Properties

LogP: 1.65548

Ethyl 2-Cyano-4-methylpent-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E473655-50mg	Ethyl 2-Cyano-4-methylpent-2-enoate	868-47-3	50mg	$201.00	2023-05-18
TRC	E473655-100mg	Ethyl 2-Cyano-4-methylpent-2-enoate	868-47-3	100mg	$379.00	2023-05-18
TRC	E473655-250mg	Ethyl 2-Cyano-4-methylpent-2-enoate	868-47-3	250mg	$913.00	2023-05-18
TRC	E473655-500mg	Ethyl 2-Cyano-4-methylpent-2-enoate	868-47-3	500mg	$1556.00	2023-05-18